Cas no 152448-80-1 (rac 4-(2,3-Dichlorophenyl)-3,4-dihydro-1(2H)-naphthalenone)

• Product Name: rac 4-(2,3-Dichlorophenyl)-3,4-dihydro-1(2H)-naphthalenone
• CAS No: 152448-80-1
• MF: C₁₆H₁₂Cl₂O
• MW: 291.171882629395
• CID: 1065294
• PubChem ID: 15152063
• Update Time: 2025-05-26

rac 4-(2,3-Dichlorophenyl)-3,4-dihydro-1(2H)-naphthalenone Chemical and Physical Properties

Names and Identifiers

• rac 4-(2,3-Dichlorophenyl)-3,4-dihydro-1(2H)-naphthalenone
• 4-(2,3-dichlorophenyl)-3,4-dihydro-2H-naphthalen-1-one
• Sertraline Hydrochloride Impurity 3
• Sertraline 2,3-Dichloro Ketone Impurity
• 4-(2,3-dichlorophenyl)-1,2,3,4-tetrahydronaphthalen-1-one
• SCHEMBL2514589
• 4-(2,3-Dichlorophenyl)-3,4-dihydronaphthalen-1(2H)-one
• 4-(2,3-Dichlorophenyl)-3,4-dihydro-1(2H)-naphthalenone;
• 152448-80-1
• CGA44880
• DTXSID20569149

• Inchi： 1S/C16H12Cl2O/c17-14-7-3-6-13(16(14)18)11-8-9-15(19)12-5-2-1-4-10(11)12/h1-7,11H,8-9H2
• InChI Key： KQSGFYNUBMDREY-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1C1C2C=CC=CC=2C(CC1)=O)Cl

Computed Properties

• Exact Mass: 290.02700
• Monoisotopic Mass: 290.0265204g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07000
• LogP: 5.10180

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins Tetralins
• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins

Additional information on rac 4-(2,3-Dichlorophenyl)-3,4-dihydro-1(2H)-naphthalenone

Comprehensive Overview of rac 4-(2,3-Dichlorophenyl)-3,4-dihydro-1(2H)-naphthalenone (CAS No. 152448-80-1)

The compound rac 4-(2,3-Dichlorophenyl)-3,4-dihydro-1(2H)-naphthalenone (CAS No. 152448-80-1) is a chiral organic molecule featuring a naphthalenone core substituted with a 2,3-dichlorophenyl group. This structure places it in a category of intermediates with potential applications in pharmaceuticals, agrochemicals, and materials science. Its racemic form indicates an equal mixture of enantiomers, which is often a starting point for enantioselective synthesis. Researchers are increasingly interested in such compounds due to their versatility in drug discovery and their role in asymmetric catalysis.

One of the most searched questions about rac 4-(2,3-Dichlorophenyl)-3,4-dihydro-1(2H)-naphthalenone revolves around its synthetic routes. Common methods involve Friedel-Crafts acylation or palladium-catalyzed cross-coupling reactions to introduce the dichlorophenyl moiety. The compound's CAS No. 152448-80-1 is frequently used in patent searches, highlighting its relevance in proprietary chemical processes. Recent trends in green chemistry have also spurred interest in optimizing its synthesis to reduce waste and improve atom economy.

The pharmacological potential of rac 4-(2,3-Dichlorophenyl)-3,4-dihydro-1(2H)-naphthalenone is another hot topic. While not a drug itself, its scaffold resembles bioactive molecules targeting central nervous system (CNS) receptors. Users often search for "naphthalenone derivatives in medicine" or "dichlorophenyl compounds for CNS disorders," reflecting broader curiosity about structural analogs. Computational studies, such as molecular docking, are increasingly applied to predict its interactions with biological targets.

From a materials science perspective, the naphthalenone core offers π-conjugation, making it a candidate for organic electronics. Searches like "aromatic ketones in OLEDs" or "dichlorophenyl-substituted photovoltaics" align with this application. The compound's thermal stability and optical properties are under investigation, particularly for use in light-emitting diodes (LEDs) or sensors. Its racemic nature may also influence crystallization behavior, a key factor in material performance.

Analytical characterization of CAS No. 152448-80-1 typically involves techniques like NMR, HPLC, and mass spectrometry. Users frequently ask about "HPLC methods for chiral separation of naphthalenones," emphasizing the need for enantiomeric purity in research. Advanced techniques like chiral stationary phases or supercritical fluid chromatography (SFC) are gaining traction for resolving its enantiomers.

In summary, rac 4-(2,3-Dichlorophenyl)-3,4-dihydro-1(2H)-naphthalenone is a multifaceted compound bridging medicinal chemistry and materials science. Its CAS No. 152448-80-1 serves as a critical identifier for researchers exploring its synthetic, pharmacological, and industrial potential. As interest in sustainable chemistry and targeted drug design grows, this compound will likely remain a subject of innovative research.